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Compound of Interest

Compound Name: 2,2,6,6-Tetramethylcyclohexanone

Cat. No.: B074775

An In-depth Technical Guide on the Physicochemical Properties of 2,2,6,6-
Tetramethylcyclohexanone

Introduction

2,2,6,6-Tetramethylcyclohexanone, with the CAS number 1195-93-3, is a cyclic ketone
characterized by a cyclohexane ring substituted with four methyl groups at the C2 and C6
positions and a carbonyl group at C1.[1][2][3] This unique sterically hindered structure
influences its chemical reactivity and physical properties, making it a subject of interest in
organic synthesis and material science. This guide provides a comprehensive overview of its
core physicochemical properties, detailed experimental protocols for their determination, and
logical workflows for analytical characterization, tailored for researchers, scientists, and
professionals in drug development.

Core Physicochemical Properties

The fundamental physical and chemical characteristics of 2,2,6,6-Tetramethylcyclohexanone
are summarized below. These properties are crucial for its handling, application in reactions,
and for analytical identification.
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Property Value Source(s)
Molecular Formula C10H180 [11[3114115]
Molecular Weight 154.25 g/mol [11[31[41[5]
CAS Number 1195-93-3 [11[21[31[41[5]
Melting Point 27.18°C (estimate) [1][5]

Boiling Point 63-64 °C at 15 mmHg [1][6]
Density 0.857 g/cm?3 [1]

Flash Point 63.9°C [1]

Vapor Pressure

0.457 mmHg at 25°C

[1]

Refractive Index 1.448 [1]
LogP (Octanol/Water) 2.792 [1][4]
Water Solubility log10WS = -2.70 [4]

Spectroscopic Data Overview

Spectroscopic analysis is fundamental to confirming the structure and purity of 2,2,6,6-

Tetramethylcyclohexanone.

e 13C NMR Spectroscopy: The carbon NMR spectrum provides information on the different

carbon environments within the molecule. Data for this compound is available in spectral

databases.[2][7]

o Mass Spectrometry (MS): Electron ionization mass spectrometry data is available, which can

be used to determine the molecular weight and fragmentation pattern, aiding in structural

elucidation.[2][3]

« Infrared (IR) Spectroscopy: The IR spectrum is characterized by a strong absorption band

corresponding to the carbonyl (C=0) stretching vibration, a key feature for identifying

ketones.[2][3]
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Experimental Protocols

The following sections detail standardized methodologies for determining the key
physicochemical properties of organic compounds like 2,2,6,6-Tetramethylcyclohexanone.

Determination of Melting Point

The melting point is a critical indicator of a substance's purity. For a compound with a low
melting point like 2,2,6,6-Tetramethylcyclohexanone, a controlled cooling/heating apparatus
is ideal.

Protocol using a Melting Point Apparatus:

o Sample Preparation: If the sample is solid, a small amount is finely crushed and packed into
a capillary tube to a height of 1-2 mm.[8][9] If liquid at room temperature, the sample can be
induced to crystallize by cooling before loading.

o Apparatus Setup: The capillary tube is placed into the heating block of the melting point
apparatus alongside a thermometer.[10][11]

» Heating and Observation: The apparatus is heated slowly, typically at a rate of 1-2°C per
minute, as the temperature approaches the expected melting point.[11]

» Data Recording: The temperature at which the first drop of liquid appears (onset of melting)
and the temperature at which the entire solid mass turns into a clear liquid are recorded. This
range is the melting point. For pure compounds, this range is typically narrow (0.5-1.0°C).
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Sample Preparation

Obtain Sample

l

Crush solid sample (if necessary)

l

Pack sample into capillary tube (1-2 mm)

Measurement

Place capillary in melting point apparatus

:

Heat slowly (1-2°C/min)

l

Observe for phase change

Data Recording

Record T_onset (first liquid drop) Record T_final (all liquid)

\ /

Report Melting Point Range
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Apparatus Setup

Place liquid in fusion tube

Y

Invert sealed capillary tube in liquid

Y

Attach tube to thermometer

Y

Immerse assembly in heating bath

Heating & ;bservation

Heat bath gently

Y

Observe for rapid, continuous bubbles

Y

Remove heat source

Data Recording
\

Allow apparatus to cool

Y

Record temperature when liquid enters capillary

This is the Boiling Point

Y

final
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1. Dissolve sample in deuterated solvent
in an NMR tube

2. Insert tube into spectrometer

3. Shim magnet and acquire FID data

4. Perform Fourier Transform on FID

5. Process spectrum (phase, baseline, reference)

6. Analyze chemical shifts, integration,

and coupling patterns
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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